Cas no 2138186-34-0 (2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride)

• Product Name: 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride
• CAS No: 2138186-34-0
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 6054384
• PubChem ID: 165453376
• Update Time: 2025-10-20

2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138186-34-0
• 2-(2,2-difluoroethoxy)pyridine-3-sulfonyl fluoride
• EN300-728431
• 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride

• Inchi： 1S/C7H6F3NO3S/c8-6(9)4-14-7-5(15(10,12)13)2-1-3-11-7/h1-3,6H,4H2
• InChI Key： PBSVLVUTZGCMCD-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1OCC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 241.00204871g/mol
• Monoisotopic Mass: 241.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride

Research Briefing on 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride (CAS: 2138186-34-0) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride (CAS: 2138186-34-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl fluoride derivative is increasingly recognized for its unique reactivity and potential applications in medicinal chemistry, particularly in the development of covalent inhibitors and chemical probes. Its ability to selectively modify proteins and other biomolecules makes it a valuable tool for target identification and drug discovery.

The primary interest in 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride stems from its role as a versatile warhead in covalent inhibitor design. Recent studies have highlighted its utility in targeting serine hydrolases and other nucleophilic residues in proteins. The difluoroethoxy group enhances the compound's metabolic stability and cell permeability, addressing some of the limitations associated with traditional sulfonyl fluoride-based probes. These properties are particularly advantageous in the context of developing therapeutics for diseases such as cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the kinetic and structural characterization of this compound in complex with various enzyme targets. The research demonstrated that 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride exhibits high selectivity for specific protein residues, minimizing off-target effects—a critical consideration in covalent drug development. The study employed X-ray crystallography and mass spectrometry to elucidate the binding mechanisms, providing a robust foundation for further optimization.

In addition to its therapeutic potential, this compound has been utilized in chemical proteomics to profile enzyme activity in complex biological systems. A recent Nature Chemical Biology article (2024) detailed its application in activity-based protein profiling (ABPP), enabling the identification of novel drug targets in pathological conditions. The study underscored the compound's compatibility with live-cell imaging and its ability to generate high-resolution data, making it a promising candidate for functional proteomics studies.

Despite these advancements, challenges remain in the broader adoption of 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride. Issues such as synthetic scalability and in vivo stability are areas of active investigation. Ongoing research aims to refine the compound's pharmacokinetic properties while retaining its favorable reactivity profile. Collaborative efforts between academia and industry are expected to drive innovations in this space, potentially leading to new clinical candidates in the near future.

In conclusion, 2-(2,2-Difluoroethoxy)pyridine-3-sulfonyl fluoride represents a cutting-edge tool in chemical biology and drug discovery. Its unique combination of selectivity, stability, and reactivity positions it as a key player in the development of next-generation covalent inhibitors and chemical probes. Continued research and optimization will likely expand its applications, offering new avenues for therapeutic intervention and biological exploration.